Viridiofungin B
Overview
Description
Viridiofungin B is a natural product found in Trichoderma viride with data available.
Scientific Research Applications
Antifungal Activity
Viridiofungin B, along with its analogs A and C, has been identified as a potent, broad-spectrum antifungal agent. Its efficacy stems from its role as an in vitro inhibitor of squalene synthase, a key enzyme in the biosynthesis of sterols in fungi (Harris et al., 1993). Additional research has shown that viridiofungins inhibit the first committed enzyme in sphingolipid biosynthesis, serine palmitoyltransferase, which contributes to their antifungal activity (Mandala et al., 1997).
Synthesis and Structural Elucidation
The synthesis and structure elucidation of viridiofungins, including B, have been a significant focus of research. The total synthesis of viridiofungin A and B has been achieved through various synthetic routes, demonstrating the complexity and potential for modification of these compounds (Atkin et al., 2021). Researchers have also developed methods for determining the absolute structure of viridiofungin A, which is closely related to viridiofungin B (Esumi et al., 1998).
Antihypercholesterolemic and Anticancer Potential
Viridiofungins, including B, have been identified as potential antihypercholesterolemics and anticancer agents due to their ability to inhibit squalene synthase. This inhibition is considered significant in the context of controlling cholesterol levels and has implications for cancer treatment (Huang et al., 1995).
Bacteriocin Activity
Viridiofungin B's activity extends to its role as a bacteriocin, exhibiting bactericidal effects against specific bacterial strains. Studies have shown that viridin B, closely related to viridiofungin B, is bactericidal to Neisseria sicca, indicating a potential for antibacterial applications (Law & Dajani, 1978).
properties
Product Name |
Viridiofungin B |
|---|---|
Molecular Formula |
C31H45NO9 |
Molecular Weight |
575.7 g/mol |
IUPAC Name |
2-[(E)-1-[(1-carboxy-2-phenylethyl)amino]-1,11-dioxooctadec-3-en-2-yl]-2-hydroxybutanedioic acid |
InChI |
InChI=1S/C31H45NO9/c1-2-3-4-7-13-18-24(33)19-14-8-5-6-9-15-20-25(31(41,30(39)40)22-27(34)35)28(36)32-26(29(37)38)21-23-16-11-10-12-17-23/h10-12,15-17,20,25-26,41H,2-9,13-14,18-19,21-22H2,1H3,(H,32,36)(H,34,35)(H,37,38)(H,39,40)/b20-15+ |
InChI Key |
LLWIRIPHZKGZBH-HMMYKYKNSA-N |
Isomeric SMILES |
CCCCCCCC(=O)CCCCCC/C=C/C(C(=O)NC(CC1=CC=CC=C1)C(=O)O)C(CC(=O)O)(C(=O)O)O |
Canonical SMILES |
CCCCCCCC(=O)CCCCCCC=CC(C(=O)NC(CC1=CC=CC=C1)C(=O)O)C(CC(=O)O)(C(=O)O)O |
synonyms |
viridiofungin B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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